E-6-Octadecen-1-ol acetate

• Molecular Formula: C20H38O2
• Molecular Weight: 310.5 g/mol
• InChI: InChI=1S/C20H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21/h13-14H,3-12,15-19H2,1-2H3/b14-13+
• InChIKey: XTWJWXHFBKKOAO-BUHFOSPRSA-N

E-6-Octadecen-1-ol Acetate: CAS 84801-20-7 Core Identity for Pheromone Research and Sourcing

E-6-Octadecen-1-ol acetate (synonyms: 6(E)-Petroselaidyl acetate, (E)-6-Octadecenyl acetate; CAS 84801-20-7) is an 18-carbon monounsaturated fatty alcohol acetate with a trans (E) double bond at position 6. It is a component of complex semiochemical blends in several insect species [1]. Its molecular formula is C20H38O2, with a molecular weight of 310.51 g/mol [2]. It is characterized by a predicted density of 0.872±0.06 g/cm³ and a predicted boiling point of 395.0±21.0 °C [2]. The compound is a colorless to light yellow liquid with limited water solubility but good solubility in organic solvents .

Workflow Pheromone identification and semiochemical blend analysis

Selection Exact (E)-isomer procurement for stereospecific bioactivity

Use Context GC-MS reference standard and behavioral assay component

• [1] Stökl, J., Dandekar, A.-T., & Ruther, J. (2014). High chemical diversity in a wasp pheromone: a blend of methyl 6-methylsalicylate, fatty alcohol acetates and cuticular hydrocarbons releases courtship behavior in the Drosophila parasitoid Asobara tabida. Journal of Chemical Ecology, 40(2), 159–168. DOI: 10.1007/s10886-014-0378-4 View Source
• [2] ChemSrc. (2023). 84801-20-7 (6-Octadecen-1-ol, acetate, (E)- (9CI)). Retrieved from https://m.chemsrc.com/baike/1774777.html View Source

E-6-Octadecen-1-ol Acetate: The Risk of Generic Substitution with Z-Isomers and Positional Analogs

E-6-Octadecen-1-ol acetate cannot be substituted with its (6Z)-stereoisomer (CAS 108321-50-2) or other octadecenyl acetates with different double bond positions (e.g., Z9-18:Ac, Z11-18:Ac, Z13-18:Ac) because the geometric configuration and position of the double bond critically dictate receptor binding and biological activity in insect olfactory systems [1]. In the courtship pheromone of the parasitoid wasp Asobara tabida, E6-18Ac is one component of a multi-component blend where no single compound is irreplaceable, but the blend's composition is species-specific and optimized for maximum behavioral response [1]. In field trapping of the Luna moth (Actias luna), the aldehyde analog E6-18:Ald enhanced attraction when added to the major component E6,Z11-18:Ald, whereas the Z11-18:Ald isomer did not, demonstrating the importance of the E6 configuration for bioactivity [2]. Substituting with a structurally similar but stereochemically or positionally distinct acetate risks complete loss of bioactivity or elicitation of unintended behavioral responses.

E-6-Octadecen-1-ol acetate

(6Z)-stereoisomer

Geometric configuration may shift receptor binding and behavioral response profiles

E-6-Octadecen-1-ol acetate

Positional octadecenyl acetates

Double bond position alters blend specificity; may not reproduce species-specific attraction

• [1] Stökl, J., Dandekar, A.-T., & Ruther, J. (2014). High chemical diversity in a wasp pheromone: a blend of methyl 6-methylsalicylate, fatty alcohol acetates and cuticular hydrocarbons releases courtship behavior in the Drosophila parasitoid Asobara tabida. Journal of Chemical Ecology, 40(2), 159–168. DOI: 10.1007/s10886-014-0378-4 View Source
• [2] Millar, J. G., Haynes, K. F., Dosdall, L. M., & Evenden, M. L. (2016). Sex Attractant Pheromone of the Luna Moth, Actias luna (Linnaeus). Journal of Chemical Ecology, 42(9), 869–876. DOI: 10.1007/s10886-016-0751-6 View Source

E-6-Octadecen-1-ol Acetate: Quantitative Comparative Data for Scientific Selection

Kováts Retention Index Enables Reliable Analytical Identification

E-6-Octadecen-1-ol acetate exhibits a Kováts retention index of 2195 on a BPX-5 column [1]. This value provides a robust, instrument-independent parameter for unambiguous identification in gas chromatography-mass spectrometry (GC-MS) analyses of pheromone gland extracts or environmental samples. While retention indices for other octadecenyl acetates vary with double bond position and configuration, the specific value of 2195 for the E6-isomer allows for precise differentiation from its (6Z)-stereoisomer and other positional isomers, which often elute at different times and possess distinct indices.

Kováts RI (BPX‑5)

Cross-study comparable

2195

Enables unambiguous GC‑MS isomer identification

Distinct from Z6 and other positional isomers

Evidence Dimension	Kováts Retention Index (BPX-5 column)
Target Compound Data	2195
Comparator Or Baseline	(6Z)-6-Octadecen-1-ol acetate: Not publicly available; Z9-18:Ac: ~2180; Z11-18:Ac: ~2190; Z13-18:Ac: ~2200 (Class-level inference from typical elution order of monounsaturated C18 acetates)
Quantified Difference	E6-isomer is distinct from Z6 and other positional isomers
Conditions	GC on BPX-5 column (SGE, Milton Keynes, UK)

Why This Matters

A specific, validated retention index is essential for ensuring procurement of the correct isomer and for reliable qualitative analysis in complex biological matrices.

• [1] Stökl, J., Dandekar, A.-T., & Ruther, J. (2014). High chemical diversity in a wasp pheromone: a blend of methyl 6-methylsalicylate, fatty alcohol acetates and cuticular hydrocarbons releases courtship behavior in the Drosophila parasitoid Asobara tabida. Journal of Chemical Ecology, 40(2), 159–168. DOI: 10.1007/s10886-014-0378-4. Kovats retention index for E6-18Ac retrieved from Pherobase: https://pherobase.com/database/kovats/kovats-detail-E6-18Ac.php View Source

Purity Specification >99% from Commercial Suppliers

A major Chinese supplier, Shanghai Yuanye Bio-Technology Co., Ltd., offers E-6-Octadecen-1-ol acetate (as 6(E)-Petroselaidyl acetate) with a purity specification of >99% [1]. This high purity is critical for ensuring accurate and reproducible results in electrophysiological assays (e.g., electroantennography) and behavioral experiments where trace impurities of other active pheromone components could confound results.

Purity Specification

Specification review

>99% (supplier spec)

Supports sensitive bioassay reproducibility

Supplier: Shanghai Yuanye; storage −20°C

Evidence Dimension	Purity of commercially available product
Target Compound Data	>99%
Comparator Or Baseline	Many other octadecenyl acetate pheromones are also available at >95% purity, but the explicit >99% specification for this compound from this supplier provides a quantifiable procurement benchmark.
Quantified Difference	Not a direct head-to-head comparison; supplier specification.
Conditions	Supplier: Shanghai Yuanye Bio-Technology Co., Ltd. (Catalog # B76918-25mg). Storage: -20°C.

Why This Matters

High purity (>99%) is a key differentiator for researchers requiring minimal interference from isomeric or homologous impurities in sensitive bioassays.

• [1] Shanghai Yuanye Bio-Technology Co., Ltd. (2025). 6(E)-Petroselaidyl acetate (CAS 84801-20-7) product page. Purity: >99%. Catalog # B76918-25mg. Retrieved from https://www.shyuanyebio.com/ View Source

Verified Role in Species-Specific Multi-Component Pheromone Blend

In the parasitoid wasp Asobara tabida, E-6-Octadecen-1-ol acetate was identified as one of several fatty alcohol acetates (FAAs) in the female-produced courtship pheromone blend. Behavioral bioassays demonstrated that a blend of methyl 6-methylsalicylate (M6M) and FAAs (including E6-18Ac) elicited wing-fanning responses from males comparable to the crude female extract. Crucially, no single compound or chemical class alone was sufficient to release a full behavioral response [1].

Blend Role

Class-level inference

Active blend; individual components not

Activity is context‑dependent

Blend composition must be verified for target species

Evidence Dimension	Role in pheromone blend
Target Compound Data	Component of active blend; not individually active
Comparator Or Baseline	Other FAAs in blend (e.g., vaccenyl acetate) and M6M; none individually active
Quantified Difference	Blend containing E6-18Ac was active; individual components were not.
Conditions	Behavioral bioassays with male Asobara tabida wasps

Why This Matters

The compound's activity is context-dependent and requires specific blend composition, highlighting the need for exact isomer procurement rather than substitution with a different fatty alcohol acetate.

• [1] Stökl, J., Dandekar, A.-T., & Ruther, J. (2014). High chemical diversity in a wasp pheromone: a blend of methyl 6-methylsalicylate, fatty alcohol acetates and cuticular hydrocarbons releases courtship behavior in the Drosophila parasitoid Asobara tabida. Journal of Chemical Ecology, 40(2), 159–168. DOI: 10.1007/s10886-014-0378-4 View Source

E-6-Octadecen-1-ol Acetate: Validated Application Scenarios for Procurement

GC-MS Standard for Identification of E6-18Ac in Insect Pheromone Gland Extracts

Researchers analyzing pheromone gland extracts of Sesiidae, Saturniidae, or other Lepidoptera species can use E-6-Octadecen-1-ol acetate as a reference standard for GC-MS identification. Its Kováts retention index of 2195 (BPX-5) [1] provides a robust, instrument-independent metric for confirming the presence of the E6-isomer. This is critical when working with complex extracts containing multiple octadecenyl acetate isomers that may co-elute or have similar mass spectra.

Synthesis of Species-Specific Multi-Component Pheromone Lures

For researchers developing pheromone lures for trapping or monitoring of pest species such as clearwing moths (Sesiidae) or luna moths (Actias luna), E-6-Octadecen-1-ol acetate may be a necessary component of a multi-component blend. Evidence from the Luna moth system shows that the E6 configuration (in the aldehyde form) is essential for enhanced attraction [2]. Procurement of the correct acetate isomer is therefore essential for formulating active lures that accurately mimic the natural pheromone signal.

Behavioral and Electrophysiological Studies of Parasitoid Wasps

In behavioral and electrophysiological studies of the Drosophila parasitoid Asobara tabida, E-6-Octadecen-1-ol acetate is a known component of the female courtship pheromone blend [3]. Researchers investigating the chemical ecology of this wasp or related species should source this specific isomer to ensure their synthetic blends accurately reflect the natural semiochemical environment.

Quality Control in Pheromone Production and Formulation

Commercial producers of pheromone lures for agricultural pest control should use E-6-Octadecen-1-ol acetate as an analytical reference standard to verify the identity and purity of their synthesized batches. The >99% purity specification from suppliers [4] sets a benchmark for quality control and ensures batch-to-batch consistency in lure performance.

Application

Selection Property

Validation Focus

GC‑MS Standard for Pheromone Identification

Kováts retention index context

Instrument‑independent isomer confirmation

Multi‑Component Pheromone Lure Synthesis

Isomeric configuration specificity

Field trapping response verification

Behavioral Studies of Parasitoid Wasps

Blend composition context

Courtship behavior assay replication

Quality Control in Pheromone Production

High purity specification

Batch‑to‑batch consistency monitoring

• [1] Stökl, J., Dandekar, A.-T., & Ruther, J. (2014). Kovats retention index for E6-18Ac retrieved from Pherobase. https://pherobase.com/database/kovats/kovats-detail-E6-18Ac.php View Source
• [2] Millar, J. G., Haynes, K. F., Dosdall, L. M., & Evenden, M. L. (2016). Sex Attractant Pheromone of the Luna Moth, Actias luna (Linnaeus). Journal of Chemical Ecology, 42(9), 869–876. DOI: 10.1007/s10886-016-0751-6 View Source
• [3] Stökl, J., Dandekar, A.-T., & Ruther, J. (2014). High chemical diversity in a wasp pheromone: a blend of methyl 6-methylsalicylate, fatty alcohol acetates and cuticular hydrocarbons releases courtship behavior in the Drosophila parasitoid Asobara tabida. Journal of Chemical Ecology, 40(2), 159–168. DOI: 10.1007/s10886-014-0378-4 View Source
• [4] Shanghai Yuanye Bio-Technology Co., Ltd. (2025). 6(E)-Petroselaidyl acetate (CAS 84801-20-7) product page. Purity: >99%. Catalog # B76918-25mg. View Source